7β-Hydroxy-4-cholesten-3-one-d7

• CAS No.: 1262046-74-1
• Molecular Formula: C₂₇H₃₇D₇O₂
• Molecular Weight: 407.68
• Synonyms: (7β)-7-Hydroxycholest-4-en-3-one-d7; 4-7β-Hydroxycholestenone-d7

Description

7β-Hydroxy-4-cholesten-3-one-d7 is a deuterated analog of 7β-hydroxy-4-cholesten-3-one, a sterol intermediate in bile acid biosynthesis. The deuterium atoms are positioned at carbons 25, 26, and 27 (25,26,26,26,27,27,27-d7), enhancing its utility as a stable isotope-labeled internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) . This compound is synthesized enzymatically from 7β-hydroxycholesterol using cholesterol oxidase . It is critical for quantifying bile acid synthesis intermediates in biological samples, particularly in studies of bile acid malabsorption and irritable bowel syndrome with diarrhea (IBS-D) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7β-Hydroxy-4-cholesten-3-one-d7 involves the incorporation of deuterium into the parent compound, 7β-Hydroxy-4-cholesten-3-one. This can be achieved through various methods, including catalytic hydrogenation using deuterium gas or deuterated reagents. The reaction conditions typically involve the use of a catalyst such as palladium on carbon (Pd/C) under an inert atmosphere .

Industrial Production Methods

Industrial production of 7β-Hydroxy-4-cholesten-3-one-d7 follows similar synthetic routes but on a larger scale. The process involves the use of high-pressure reactors and specialized equipment to ensure the efficient incorporation of deuterium. Quality control measures are implemented to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

7β-Hydroxy-4-cholesten-3-one-d7 undergoes various chemical reactions, including:

Oxidation: This reaction involves the conversion of the hydroxyl group to a carbonyl group.

Reduction: The carbonyl group can be reduced back to a hydroxyl group.

Substitution: The hydroxyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common reagents include chromium trioxide (CrO3) and pyridinium chlorochromate (PCC).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents such as thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of 7β-Hydroxy-4-cholesten-3-one-d7 can yield 7-oxo-4-cholesten-3-one-d7, while reduction can regenerate the original compound .

Scientific Research Applications

7β-Hydroxy-4-cholesten-3-one-d7 is widely used in scientific research for various applications:

Chemistry: It is used as a tracer in studies involving cholesterol metabolism and synthesis.

Biology: The compound helps in understanding the biological pathways and mechanisms involving cholesterol.

Medicine: It is used in pharmacokinetic studies to investigate the metabolism and distribution of cholesterol-related drugs.

Industry: The compound is used in the development of new drugs and therapeutic agents targeting cholesterol metabolism.

Mechanism of Action

The mechanism of action of 7β-Hydroxy-4-cholesten-3-one-d7 involves its role as a labeled metabolite. It is incorporated into biological systems where it participates in cholesterol metabolism. The deuterium labeling allows researchers to track its movement and transformation within the body. The molecular targets and pathways involved include enzymes such as cholesterol oxidase and cytochrome P450 enzymes, which play crucial roles in cholesterol metabolism .

Comparison with Similar Compounds

Structural and Functional Comparison

7β-Hydroxy-4-cholesten-3-one-d7 vs. 7α-Hydroxy-4-cholesten-3-one-d7

• Structural Difference : The hydroxyl group at position C7 is in the β-configuration in the former and α-configuration in the latter. This stereochemical difference influences enzymatic interactions, as the α-isomer is a natural intermediate in the classical bile acid synthesis pathway, while the β-isomer may follow alternative metabolic routes .
• Applications: The 7α-isomer-d7 is widely used as an internal standard to measure hepatic cholesterol 7α-hydroxylase (CYP7A1) activity, a rate-limiting enzyme in bile acid synthesis. Its plasma levels correlate strongly with bile acid synthesis rates . The 7β-isomer-d7 is less studied but serves as a diagnostic tool for bile acid malabsorption, where elevated levels indicate disrupted bile acid reabsorption .

Comparison with Non-Deuterated Analogs

• 7α-Hydroxy-4-cholesten-3-one (C4): Acts as a biomarker for bile acid synthesis. Plasma levels of C4 are elevated during cholestyramine treatment (stimulating bile acid synthesis) and reduced in cholestasis . Unlike its deuterated counterpart, C4 cannot be distinguished from endogenous metabolites in mass spectrometry, limiting its use as an internal standard .

Dihydroxy Derivatives

• 7α,27-Dihydroxy-4-cholesten-3-one: A downstream metabolite in the alternative bile acid synthesis pathway. Its levels are measured alongside C4 to assess pathway activity .

4-Cholesten-3-one-d7

• A structurally simpler deuterated sterol used as an internal standard in sterol profiling. Unlike hydroxy derivatives, it lacks a hydroxyl group, making it unsuitable for studying bile acid synthesis intermediates .

Comparative Data Table

Compound	Molecular Formula	Deuterium Positions	Key Role	Application Example
7β-Hydroxy-4-cholesten-3-one-d7	C₂₇H₃₅D₇O₂	25,26,26,26,27,27,27	Bile acid intermediate; internal standard	Quantifying bile acid malabsorption
7α-Hydroxy-4-cholesten-3-one-d7	C₂₇H₃₅D₇O₂	25,26,26,26,27,27,27	CYP7A1 activity marker	Monitoring bile acid synthesis
4-Cholesten-3-one-d7	C₂₇H₃₈D₇O	Not specified	Sterol quantification standard	Cerebrotendinous xanthomatosis studies
7α,27-Dihydroxy-4-cholesten-3-one	C₂₇H₄₄O₃	None	Alternative bile acid pathway metabolite	Bile acid metabolism research

Research Findings

Regulation by Diet and Drugs :

• Hepatic cholesterol 7α-hydroxylase activity (reflected by 7α-Hydroxy-4-cholesten-3-one levels) is stimulated 5–7-fold by cholestyramine and suppressed by bile acid feeding .
• The deuterated 7β-isomer-d7 is used to validate these findings in clinical samples, ensuring measurement accuracy .

Diagnostic Utility: Plasma levels of 7α-Hydroxy-4-cholesten-3-one-d7 are elevated in IBS-D patients, aiding in non-invasive diagnosis . The 7β-isomer-d7 is less sensitive to diurnal variations, making it preferable for stable long-term studies .

Synthesis and Stability :

• The 7β-isomer-d7 is synthesized from 7β-hydroxycholesterol via enzymatic oxidation, while the 7α-isomer-d7 is derived from 7α-hydroxycholesterol .
• Both deuterated forms exhibit high stability at -20°C, ensuring reliable performance in multi-year studies .